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Compound of Interest

Compound Name: Ethyl 3-ethoxybenzoate
CAS No.: 5432-17-7
Cat. No.: B1582107
Get Quote
. J

This guide provides a comprehensive technical overview of Ethyl 3-ethoxybenzoate, a
significant aromatic ester. Designed for researchers, scientists, and professionals in drug
development, this document delves into the molecule's structural characteristics,
physicochemical properties, synthesis, and spectral analyses, underpinned by established
scientific principles and field-proven insights.

Molecular Identity and Structural Descriptors

Ethyl 3-ethoxybenzoate is an organic compound characterized by a benzene ring substituted
with an ethoxy group at the meta-position (C3) and an ethyl ester group. This substitution
pattern dictates its chemical reactivity and physical properties.

A fundamental understanding of its structure begins with its various chemical identifiers, which
provide a standardized language for its representation in databases and research literature.[1]
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Identifier Value Source
IUPAC Name ethyl 3-ethoxybenzoate PubChem[1]
CAS Number 5432-17-7 PubChem[1]
Molecular Formula C11H1403 PubChem[1]
Molecular Weight 194.23 g/mol PubChem[1]
, CCOC1=CC=CC(=C1)C(=0)O
Canonical SMILES PubChem[1]
cC
InChl=1S/C11H1403/c1-3-13-
InChl 10-7-5-6-9(8-10)11(12)14-4- PubChem[1]
2/h5-8H,3-4H2,1-2H3
BQXRZUDSLFBQDX-
InChlKey PubChem[1]
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The structural arrangement of Ethyl 3-ethoxybenzoate, with its aromatic core and flexible

ethyl and ethoxy side chains, is crucial for its interaction with biological systems and its utility as

a synthetic intermediate.

Caption: 2D Chemical Structure of Ethyl 3-ethoxybenzoate.

Physicochemical Characteristics

The physical and chemical properties of a compound are critical for its application in

experimental settings, influencing its solubility, stability, and handling requirements. While

experimental data for Ethyl 3-ethoxybenzoate is not extensively reported, its properties can

be reliably inferred from its structural analogue, ethyl benzoate, and from computational

models.[2][3]
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Predicted Value

Value (Ethyl Rationale for
Property (Ethyl 3- L.
benzoate) Prediction
ethoxybenzoate)
The addition of the
ethoxy group may
increase
Likely a low-melting )
) ) ] o intermolecular forces,
Melting Point -34 °C[2][3] solid or liquid at room ) o
potentially raising the
temperature. ) ] ]
melting point slightly
compared to ethyl
benzoate.
The increased
molecular weight and
- _ Expected to be higher  polarity due to the
Boiling Point 212-214 °C[2][4] )
than ethyl benzoate. ethoxy group will lead
to a higher boiling
point.
The replacement of a
Expected to be slightly  hydrogen atom with a
_ 1.045 g/mL at 25 °CJ[2] _ .
Density 3] higher than ethyl heavier ethoxy group
benzoate. will increase the
molecular density.
The molecule remains
predominantly
nonpolar, ensuring
) Expected to have low solubility in organic
Insoluble in water; o ]
B o ] solubility in water and media. The ether
Solubility miscible with most

organic solvents.[3]

good solubility in
organic solvents.

linkage may slightly
increase water
solubility compared to
ethyl benzoate, but it

will remain low.

Synthesis and Reactivity
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Synthesis Protocol: Fischer Esterification of 3-Ethoxybenzoic Acid

A standard and reliable method for the synthesis of Ethyl 3-ethoxybenzoate is the Fischer
esterification of its corresponding carboxylic acid, 3-ethoxybenzoic acid, with ethanol in the

(Ethanol (Excess))

Reaction Mixture
(Reflux)

presence of an acid catalyst.

G-Ethoxybenzoic Acid H2S0a (catalytic) )

Reaction Completion
Aqueous Workup
(Neutralization & Extraction)

i

Column Chromatography
or Distillation

Click to download full resolution via product page
Caption: Fischer Esterification Workflow for Ethyl 3-ethoxybenzoate.
Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-
ethoxybenzoic acid in an excess of absolute ethanol.

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.
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» Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: After completion, cool the mixture and neutralize the acid catalyst with a mild base
(e.g., sodium bicarbonate solution). Extract the product into an organic solvent such as ethyl
acetate.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography or distillation to yield pure Ethyl 3-ethoxybenzoate.

Reactivity Profile:

The reactivity of Ethyl 3-ethoxybenzoate is primarily dictated by the ester functional group. It
is susceptible to hydrolysis under both acidic and basic conditions to yield 3-ethoxybenzoic
acid and ethanol. The aromatic ring can undergo electrophilic substitution reactions, with the
ethoxy and ester groups directing incoming electrophiles.

Spectroscopic Elucidation

The structural confirmation of Ethyl 3-ethoxybenzoate relies on a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, which will appear as complex multiplets in the aromatic region. The two
ethyl groups will each exhibit a quartet and a triplet, corresponding to the -CHz- and -CHs
protons, respectively. The chemical shifts of these signals will be influenced by the
neighboring oxygen atoms.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of
the ester (downfield), the aromatic carbons (with those attached to oxygen appearing at
lower field), and the carbons of the two ethyl groups.[5]

Infrared (IR) Spectroscopy:
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The IR spectrum will be dominated by a strong absorption band corresponding to the C=0
stretch of the ester group, typically found in the region of 1715-1730 cm~1. Other significant
peaks will include C-O stretching vibrations and absorptions characteristic of the substituted
benzene ring.[1]

Mass Spectrometry (MS):

In a mass spectrum obtained by electron ionization (EI-MS), Ethyl 3-ethoxybenzoate is
expected to show a molecular ion peak [M]*. Common fragmentation patterns would involve
the loss of the ethoxy group from the ester, the ethyl group from the ester, or cleavage of the
ethoxy group from the aromatic ring.[1]

Applications in Research and Drug Development

While specific applications of Ethyl 3-ethoxybenzoate are not as widely documented as some
of its isomers, its structural motifs are of significant interest in medicinal chemistry. Benzoic acid
derivatives are known to possess a wide array of biological activities.[6]

The ethoxy substitution can modulate a molecule's lipophilicity, a critical parameter in drug
design that affects absorption, distribution, metabolism, and excretion (ADME) properties.
Furthermore, related compounds such as ethyl 3,4-dihydroxybenzoate have been investigated
for their potential to alleviate hypoxia-mediated oxidative damage and to act as efflux pump
inhibitors, suggesting that derivatives of ethoxy-substituted benzoates could be valuable leads
in the development of new therapeutic agents.[6]

Safety and Handling

Ethyl 3-ethoxybenzoate is classified as a hazardous substance.[1]

e Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1]

e Handling Precautions: Standard laboratory safety protocols should be strictly followed. This
includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and
a lab coat. All handling should be performed in a well-ventilated area or a fume hood to avoid
inhalation of vapors.[1]
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» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents. Keep the container tightly closed.

Conclusion

Ethyl 3-ethoxybenzoate is a valuable aromatic ester with a well-defined chemical structure
that lends itself to a variety of applications in organic synthesis and potentially in the field of
drug discovery. A thorough understanding of its physicochemical properties, synthesis, and
spectral characteristics is essential for its effective and safe utilization in a research and
development setting. This guide provides a foundational framework for professionals working
with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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